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Compound of Interest

Compound Name: Deltal4-Desonide

Cat. No.: B15294516

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the chemical structure and
properties of Deltal4-Desonide, a known impurity and reference standard for the topical
corticosteroid, Desonide. Given the limited availability of specific experimental and
pharmacological data for Deltal4-Desonide, this document focuses on its chemical identity
and presents the extensive data available for the parent compound, Desonide, to offer a
thorough understanding of this class of molecules.

Chemical Structure and Identification

Deltal4-Desonide is a steroid derivative closely related to Desonide. The key structural
difference lies in the presence of an additional double bond in the steroid's D-ring, specifically
at the 14th position.

Below is a summary of the key chemical identifiers for both Deltal4-Desonide and its parent
compound, Desonide.
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Identifier Deltal4-Desonide Desonide
(6aR,6bS,7S,8aS,8bS,11aR,1
(1S,2S,4R,8S,9S5,11S,12S,13
2bR)-7-hydroxy-8b-(2-
R)-11-hydroxy-8-(2-
hydroxyacetyl)-6a,8a,10,10-
hydroxyacetyl)-6,6,9,13-
tetramethyl-
IUPAC Name tetramethyl-5,7-
6a,6b,7,8,8a,8b,11a,12b- )
dioxapentacyclo[10.8.0.02,9.0
octahydro-1H- ] )
] 4,8.013,18]Jicosa-14,17-dien-
naphtho[2',1":4,5]indeno[1,2-d]
_ 16-one
[1][2]dioxol-4(2H)-one[3]
CAS Number 131918-67-7[3][4][5] 638-94-8
Molecular Formula C24H3006[4][5] C24H3206
Molecular Weight 414.5 g/mol [4] 416.51 g/mol

Chemical Structure Visualization:

desonide

Desonide Chemical Structure

deltal4

Deltal4-Desonide Chemical Structure

Click to download full resolution via product page

A comparison of the 2D chemical structures of Deltal4-Desonide and Desonide.

Synthesis and Characterization
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Detailed experimental protocols for the specific synthesis of Deltal4-Desonide are not
extensively documented in publicly available literature, as it is often formed as an impurity
during the synthesis of Desonide. The synthesis of Desonide typically involves multiple steps

starting from a steroid precursor.
A general synthetic approach for corticosteroids like Desonide can involve:

« Introduction of the 1,4-diene system: This is often achieved through microbial fermentation or

chemical dehydrogenation.
o Hydroxylation at the 113 and 21 positions: These are critical for glucocorticoid activity.

» Formation of the 16a,17a-acetonide: This is achieved by reacting the corresponding diol with
acetone in the presence of an acid catalyst.

The formation of the A14 double bond in Deltal4-Desonide likely occurs as a side reaction
during one of the synthetic or degradation steps.

Characterization of Desonide:

While specific analytical data for Deltal4-Desonide is scarce, the characterization of Desonide
is well-established. The following table summarizes typical analytical techniques used.
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Experimental Technique

Purpose

High-Performance Liquid Chromatography
(HPLC)

To determine purity and quantify the amount of
Desonide and its impurities, including Deltal4-

Desonide.

Mass Spectrometry (MS)

To determine the molecular weight and
fragmentation pattern, confirming the chemical

structure.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To provide detailed information about the
carbon-hydrogen framework of the molecule,
confirming the precise structure and

stereochemistry.

Infrared (IR) Spectroscopy

To identify the presence of key functional groups

(e.g., hydroxyl, carbonyl, ether).

Pharmacological Profile of Desonide

As a corticosteroid, Desonide exhibits anti-inflammatory, antipruritic, and vasoconstrictive

properties. The mechanism of action is believed to involve the induction of phospholipase A2

inhibitory proteins, known as lipocortins. These proteins control the biosynthesis of potent

inflammatory mediators such as prostaglandins and leukotrienes by inhibiting the release of

their common precursor, arachidonic acid.[1][2][6]

Signaling Pathway of Glucocorticoid Action:

The following diagram illustrates the general signaling pathway for glucocorticoids like

Desonide.
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General signaling pathway of glucocorticoid action.
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Conclusion

Deltal4-Desonide is a recognized impurity of Desonide, characterized by an additional double
bond in its steroidal structure. While detailed experimental and pharmacological data for
Deltal4-Desonide are limited, a comprehensive understanding of its parent compound,
Desonide, provides a valuable framework for researchers and drug development professionals.
The information presented in this guide, including the chemical identifiers, the established
analytical methods for characterization, and the mechanism of action of Desonide, serves as a
critical resource for those working with this class of corticosteroids. Further research into the
specific biological activity of Deltal4-Desonide may be warranted to fully understand its
potential impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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